Cas no 1783742-06-2 (1-(difluoromethyl)cyclohexylmethanol)

• Product Name: 1-(difluoromethyl)cyclohexylmethanol
• CAS No: 1783742-06-2
• MF: C₈H₁₄F₂O
• MW: 164.192969799042
• CID: 5162200
• PubChem ID: 84764779
• Update Time: 2025-08-02

1-(difluoromethyl)cyclohexylmethanol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanol, 1-(difluoromethyl)-
• 1-(difluoromethyl)cyclohexylmethanol

• Inchi： 1S/C8H14F2O/c9-7(10)8(6-11)4-2-1-3-5-8/h7,11H,1-6H2
• InChI Key： AILWEYLMIBUHGP-UHFFFAOYSA-N
• SMILES： C1(C(F)F)(CO)CCCCC1

Additional information on 1-(difluoromethyl)cyclohexylmethanol

1-(Difluoromethyl)cyclohexylmethanol: A Comprehensive Overview

The compound 1-(difluoromethyl)cyclohexylmethanol, identified by the CAS number 1783742-06-2, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound, also referred to as cyclohexylmethanol with a difluoromethyl substituent, has garnered attention due to its unique structural properties and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific cellular pathways.

The synthesis of 1-(difluoromethyl)cyclohexylmethanol involves a multi-step process that combines fluorination techniques with cyclohexane ring modification. Researchers have explored various methodologies, including transition-metal-catalyzed fluorination and enzymatic approaches, to optimize the production of this compound. The use of difluoromethylation strategies has been particularly effective in achieving high yields and purity levels, making it a viable candidate for large-scale synthesis.

In terms of physical and chemical properties, 1-(difluoromethyl)cyclohexylmethanol exhibits a melting point of approximately -50°C and a boiling point around 150°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The presence of the difluoromethyl group introduces a unique electronic environment, influencing the compound's reactivity and stability.

Recent advancements in computational chemistry have enabled researchers to model the molecular interactions of 1-(difluoromethyl)cyclohexylmethanol with target proteins. These studies have revealed potential applications in the development of kinase inhibitors and other enzyme-targeting agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits moderate inhibitory activity against tyrosine kinases, suggesting its potential role in cancer therapy.

Beyond pharmaceutical applications, 1-(difluoromethyl)cyclohexylmethanol has also been investigated for its role in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in catalytic systems. Recent research indicates that this compound can enhance the catalytic efficiency of palladium catalysts in cross-coupling reactions, offering new avenues for green chemistry practices.

In terms of environmental impact, studies have shown that 1-(difluoromethyl)cyclohexylmethanol degrades relatively quickly under aerobic conditions, reducing its persistence in aquatic environments. However, further research is required to fully understand its ecological implications and ensure sustainable use.

The future outlook for 1-(difluoromethyl)cyclohexylmethanol appears promising, with ongoing research focusing on its optimization for therapeutic applications and industrial processes. As advancements in synthetic methodologies continue to emerge, this compound is expected to play an increasingly important role in both academic and industrial settings.